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Compound of Interest

Compound Name: N7-(2-Hydroxyethyl)guanine-d4

Cat. No.: B13446133 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of N7-(2-Hydroxyethyl)guanine-d4, a labeled ethylene oxide-DNA adduct. The following

procedural guidance is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Chemical Profile:

Chemical Name: N7-(2-Hydroxyethyl)guanine-d4

Synonyms: 2-Amino-1,7-dihydro-7-(2-hydroxyethyl-d4)-6H-purin-6-one

Appearance: Pale Yellow Solid.[1]

Primary Application: A labeled ethylene oxide-DNA adduct for research purposes.[2]

Ethylene oxide is a known human carcinogen, and the formation of such DNA adducts is a

key event in its carcinogenic process.[2]

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for N7-(2-Hydroxyethyl)guanine-d4 is not readily

available, the precautionary measures outlined below are derived from information on similar

chemical compounds and general best practices for handling potentially hazardous research

chemicals.

Potential Hazards:
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Harmful if swallowed or inhaled.

May cause skin and eye irritation.

As a guanine analog and DNA adduct, it should be handled with care to avoid systemic

exposure.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling N7-(2-Hydroxyethyl)guanine-d4.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves. Two

pairs of chemotherapy-grade

gloves are recommended

when handling hazardous

drugs.[3]

Eye Protection
Safety glasses with side

shields or Goggles

Must be worn at all times to

protect from splashes.

Body Protection Laboratory coat

A disposable gown with long

sleeves and back closure is

recommended.[4]

Respiratory Protection Facemask or Respirator

A surgical mask should be

worn.[4] In cases of potential

aerosol generation, use a

NIOSH-approved respirator

(e.g., N95).

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area by covering surfaces with absorbent, disposable bench paper.
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Receiving and Storage: Upon receipt, briefly centrifuge the vial to ensure the entire sample is

at the bottom.[1] Store the compound at 4°C, protected from light.[1]

Weighing and Aliquoting: Conduct all weighing and preparation of solutions in a designated

area, preferably within a chemical fume hood or a biological safety cabinet, to minimize

inhalation exposure and prevent contamination.

Dissolving: The compound is soluble in DMSO.[1] Exercise caution when handling DMSO as

it can facilitate the absorption of other chemicals through the skin.

Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.

Remove and dispose of gloves and any contaminated disposable materials. Wash hands

thoroughly with soap and water.

Disposal Plan
All waste materials contaminated with N7-(2-Hydroxyethyl)guanine-d4 should be treated as

hazardous chemical waste.

Solid Waste: Contaminated gloves, bench paper, and vials should be collected in a clearly

labeled, sealed container designated for chemical waste.

Liquid Waste: Solutions containing N7-(2-Hydroxyethyl)guanine-d4 should be collected in a

labeled, sealed, and appropriate chemical waste container. Do not pour down the drain.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of N7-(2-
Hydroxyethyl)guanine-d4 in a laboratory setting.
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Caption: Workflow for Safe Handling of N7-(2-Hydroxyethyl)guanine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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